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Compound of Interest

Compound Name: Retusin (Standard)

Cat. No.: B15565215

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the preparation of standard solutions
of Retusin for use in various research and development applications, including but not limited
to high-performance liquid chromatography (HPLC), mass spectrometry (MS), and in vitro
biological assays.

Introduction

Retusin (Quercetin-3,3',4',7-tetramethylether) is a natural flavonoid compound isolated from
sources such as the leaves of Talinum triangulare.[1][2] It has demonstrated antiviral and anti-
inflammatory activities, making it a compound of interest in drug discovery and development.[1]
Accurate and reproducible experimental results rely on the precise preparation of standard
solutions. This protocol outlines the recommended procedure for preparing Retusin stock and
working solutions.

Chemical Properties & Solubility

A summary of the relevant chemical and physical properties of Retusin is provided in the table
below.
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Property Value Source

Quercetin-3,3',4',7-

Synonyms tetramethylether s
CAS Number 1245-15-4 [1]
Molecular Formula C19H1807 N/A
Molecular Weight 358.34 g/mol N/A

25 mg/mL in DMSO (with
Solubility ultrasonic and warming to [1]
70°C)

20 mg/mL in DMSO (with
sonication and heating to [2]
70°C)

Note: The molecular formula and weight are standard chemical information and do not require
a specific citation from the provided search results.

Experimental Protocol: Preparation of Retusin
Standard Solutions

This protocol describes the preparation of a 10 mM Retusin stock solution in Dimethyl Sulfoxide
(DMSO) and subsequent dilution to working concentrations.

3.1. Materials and Equipment

Retusin powder (analytical standard grade)

Dimethyl Sulfoxide (DMSO), HPLC grade or equivalent high purity

Analytical balance (accurate to at least 0.1 mg)

Volumetric flasks (Class A)

Micropipettes (calibrated)
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o Pipette tips

o Vortex mixer

 Sonicator bath

o Water bath or heating block

o Amber glass vials or cryovials for storage

3.2. Preparation of 10 mM Retusin Stock Solution
o Calculate the required mass of Retusin:

o To prepare a 10 mM stock solution, the required mass can be calculated using the
following formula: Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular
Weight ( g/mol ) x 1000 (mg/qg)

o For example, to prepare 1 mL of a 10 mM stock solution: Mass (mg) = 0.010 mol/L x 0.001
L x 358.34 g/mol x 1000 mg/g = 3.58 mg

e Weigh the Retusin powder:

o Accurately weigh the calculated amount of Retusin powder using an analytical balance. It
is recommended to weigh a slightly larger amount (e.g., 5-10 mg) for better accuracy and
prepare a larger volume of stock solution.[3] For instance, weigh 3.58 mg of Retusin into a
clean, dry vial.

e Dissolve the Retusin powder:

o Add the appropriate volume of DMSO to the vial containing the weighed Retusin. For 3.58
mg of Retusin, add 1 mL of DMSO to achieve a 10 mM concentration.

o To aid dissolution, sonicate the solution and gently warm it to approximately 70°C.[1][2]
This can be done using a sonicator bath and a water bath or heating block.

o Vortex the solution intermittently until the Retusin is completely dissolved. Visually inspect
the solution to ensure no solid particles remain.
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o Storage of the Stock Solution:

o Once prepared, the stock solution should be aliquoted into smaller volumes in amber
glass vials or cryovials to avoid repeated freeze-thaw cycles.[4]

o For long-term storage, store the aliquots at -80°C, which is stable for up to 6 months to a
year.[1][2] For short-term storage, -20°C for up to one month is also an option.[1][4]
Protect the solution from light.[1]

3.3. Preparation of Working Solutions

Working solutions of desired concentrations can be prepared by diluting the 10 mM stock
solution with an appropriate solvent. The choice of the final solvent will depend on the specific
experimental requirements (e.g., cell culture medium for in vitro assays, or a mobile phase
component for HPLC).

o Example Dilution: To prepare a 100 uM working solution from a 10 mM stock solution,
perform a 1:100 dilution. For instance, add 10 pL of the 10 mM stock solution to 990 L of
the desired diluent.

e Important Consideration for Aqueous Solutions: When diluting a DMSO stock solution into an
aqueous buffer or medium, it is crucial to ensure that the final concentration of DMSO is low
enough to not affect the experimental system (typically <0.5% for cell-based assays).[4]

Visualization of the Experimental Workflow

Storage & Dilution

7. Prepare Working Solutions

g 6. Store at-80°C

Dilute with appropriate solvent

Stock Solution Preparation

4. Vortex until Dissolved

2. Add DMSO 5. Aliquot Stock Solution

1. Weigh Retusin Powder 3. Heat (70°C) & Sonicate
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Caption: Workflow for the preparation of Retusin standard solutions.

Summary of Quantitative Data

Parameter

Recommended Value

Notes

Stock Solution Concentration

10 mM (or as required)

Prepare in 100% DMSO.

Solubilization Aid

Heating to 70°C and sonication

Necessary for complete
dissolution.[1][2]

Powder Storage

-20°C for up to 3 years

Keep in a dry, dark place.[2]

Stock Solution Storage

-80°C for up to 1 year

Aliquot to avoid freeze-thaw
cycles.[1][2]

-20°C for up to 1 month

For shorter-term storage.[1][4]

Final DMSO Concentration in

Assays

< 0.5%

Recommended for most cell-

based experiments.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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